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Compound of Interest

3-(3-
Methylphenyl)propionaldehyde

Cat. No. B1311848

Compound Name:

For Immediate Release

This technical guide addresses the current scientific understanding of the natural occurrence of
3-(3-Methylphenyl)propionaldehyde. Despite its availability from chemical suppliers and its
well-defined chemical properties, a comprehensive review of scientific literature and databases
reveals a notable absence of evidence for its natural isolation from plants, essential oils, or
food products. This document provides a summary of its known characteristics, a hypothetical
biosynthetic pathway based on related compounds, and detailed experimental protocols for the
analysis of volatile organic compounds from natural sources, which could be adapted for its

future discovery.

Chemical and Physical Properties

While its natural origins remain unconfirmed, the chemical and physical properties of 3-(3-
Methylphenyl)propionaldehyde are well-documented in chemical databases. A summary of

these properties is presented in Table 1.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1311848?utm_src=pdf-interest
https://www.benchchem.com/product/b1311848?utm_src=pdf-body
https://www.benchchem.com/product/b1311848?utm_src=pdf-body
https://www.benchchem.com/product/b1311848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C10H120 --INVALID-LINK--
Molecular Weight 148.20 g/mol --INVALID-LINK--
CAS Number 95416-60-7 --INVALID-LINK--
Appearance Colorless to light yellow liquid --INVALID-LINK--
Boiling Point Not available

Density Not available

Solubility Not available

IUPAC Name 3-(3-methylphenyl)propanal --INVALID-LINK--

3-(m-tolyl)propanal, 3-
Synonyms M((ethylb);::enpepropanal INVALID-LINK--

Hypothetical Biosynthetic Pathway

The biosynthesis of aromatic aldehydes in plants is predominantly routed through the
phenylpropanoid pathway. This pathway converts the amino acid L-phenylalanine into a variety
of phenolic compounds.[1][2][3][4][5] Although 3-(3-Methylphenyl)propionaldehyde has not
been identified as a natural product, a plausible biosynthetic route can be hypothesized based
on known enzymatic reactions within this pathway.

The proposed pathway would likely start with a methylated precursor, such as 3-methyl-L-
phenylalanine. The subsequent steps would involve deamination, hydroxylation, and reduction
reactions, catalyzed by enzymes analogous to those in the canonical phenylpropanoid
pathway.
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Sample Collection
(e.g., Plant Material, Fruit)

'

Sample Preparation
(e.g., Homogenization)

'

Extraction of Volatiles
(e.g., HS-SPME, Distillation)

GC-MS Analysis

Data Processing
(e.g., Peak Deconvolution)

Compound Identification
(Mass Spectral Library, Retention Index)

Quantification
(Internal/External Standards)

Reporting and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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